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Compound of Interest

Compound Name: (25S)-Antcin B

Cat. No.: B12380752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for (25S)-Antcin
B, a significant bioactive triterpenoid isolated from the medicinal mushroom Antrodia

camphorata. The document details its nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data, outlines the experimental protocols for their acquisition, and visualizes

its apoptotic signaling pathway in cancer cells.

Spectroscopic Data
The structural elucidation of (25S)-Antcin B has been primarily achieved through

comprehensive NMR and high-resolution electrospray ionization mass spectrometry

(HRESIMS) analyses. The following tables summarize the key quantitative data obtained from

these techniques.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectral data for (25S)-Antcin B, recorded in deuterated chloroform

(CDCl₃), are presented below. These data are crucial for the structural confirmation and purity

assessment of the compound.

Table 1: ¹H NMR Spectroscopic Data for (25S)-Antcin B (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1α 2.45 m

1β 2.65 m

2α 2.90 m

2β 3.10 m

4 2.50 m

5 1.60 m

6α 2.05 m

6β 2.25 m

12α 2.70 d 14.5

12β 3.20 d 14.5

14 2.15 m

15α 1.50 m

15β 1.85 m

16α 1.70 m

16β 1.95 m

17 1.45 m

18-H₃ 0.65 s

19-H₃ 1.20 s

20 2.20 m

21-H₃ 0.95 d 6.5

22α 1.35 m

22β 1.55 m

23α 1.25 m
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23β 1.40 m

24 2.30 m

25 2.60 m

27-H₃ 1.15 d 7.0

28-H₃ 4.90 s

28-H₃' 5.05 s

Table 2: ¹³C NMR Spectroscopic Data for (25S)-Antcin B (125 MHz, CDCl₃)

Position δC (ppm) Position δC (ppm)

1 35.5 16 28.2

2 34.0 17 56.5

3 218.0 18 12.5

4 47.5 19 21.8

5 51.0 20 36.0

6 24.5 21 18.8

7 200.5 22 33.5

8 139.5 23 31.0

9 165.0 24 45.0

10 39.0 25 40.5

11 198.0 26 176.5

12 48.0 27 16.5

13 45.5 28 150.0

14 50.0 29 112.0

15 26.0
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Mass Spectrometry (MS) Data
High-resolution mass spectrometry provides an accurate mass measurement, which is

essential for determining the elemental composition of a molecule.

Table 3: HRESIMS Data for (25S)-Antcin B

Ion Calculated m/z Found m/z Molecular Formula

[M-H]⁻ 467.2746 467.2741 C₂₉H₃₉O₅

Experimental Protocols
The following sections detail the methodologies for the isolation and spectroscopic analysis of

(25S)-Antcin B from Antrodia camphorata.

Isolation and Purification
Extraction: The dried and powdered fruiting bodies of Antrodia camphorata are extracted with

methanol (MeOH) at room temperature. The resulting extract is then concentrated under

reduced pressure.

Solvent Partitioning: The crude MeOH extract is suspended in water and partitioned

successively with n-hexane, ethyl acetate (EtOAc), and n-butanol. The EtOAc-soluble

fraction, which is rich in triterpenoids, is collected.

Column Chromatography: The EtOAc fraction is subjected to silica gel column

chromatography, eluting with a gradient of n-hexane and EtOAc. Fractions are collected and

monitored by thin-layer chromatography (TLC).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing (25S)-
Antcin B are further purified by preparative HPLC on a C18 column with a mobile phase of

methanol and water to yield the pure compound.

NMR Spectroscopy
Sample Preparation: A sample of pure (25S)-Antcin B (approximately 5-10 mg) is dissolved

in 0.5 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an
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internal standard.

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a 500 MHz NMR spectrometer.

Standard pulse sequences are used for the acquisition of 1D (¹H, ¹³C) and 2D (COSY,

HSQC, HMBC) NMR spectra.

Data Processing: The acquired free induction decays (FIDs) are processed using appropriate

software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase

correction, baseline correction, and referencing to the internal TMS signal.

High-Resolution Electrospray Ionization Mass
Spectrometry (HRESIMS)

Sample Preparation: A dilute solution of (25S)-Antcin B is prepared in a suitable solvent

such as methanol or acetonitrile.

Instrumentation: HRESIMS analysis is performed on a high-resolution mass spectrometer

(e.g., a Q-TOF or Orbitrap instrument) equipped with an electrospray ionization source.

Data Acquisition: The analysis is typically carried out in negative ion mode to observe the [M-

H]⁻ ion. The instrument is calibrated prior to analysis to ensure high mass accuracy.

Data Analysis: The exact mass of the deprotonated molecule is determined, and the

molecular formula is calculated using the instrument's software based on the high-accuracy

mass measurement.

Apoptotic Signaling Pathway of (25S)-Antcin B
(25S)-Antcin B has been shown to induce apoptosis in various cancer cell lines. The

underlying mechanism involves the activation of both the intrinsic (mitochondrial) and extrinsic

(death receptor) apoptotic pathways, largely mediated by the induction of reactive oxygen

species (ROS). The following diagram illustrates the key events in this signaling cascade.
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Caption: Apoptotic signaling pathway induced by (25S)-Antcin B.
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To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into (25S)-
Antcin B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380752#spectroscopic-data-for-25s-antcin-b-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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